Cas no 90042-23-2 ([1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 5,7-dimethyl-)

• Product Name: [1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 5,7-dimethyl-
• CAS No: 90042-23-2
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 795665
• PubChem ID: 13437062
• Update Time: 2025-04-19

[1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 5,7-dimethyl-
• 5,7-dimethyl-2H-[1,2,4]triazolo[4,3-a]quinoxaline-1,4-dione
• 5,7-Dimethyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione
• DTXSID60540795
• 90042-23-2
• 5,7-Dimethyl-[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione
• CHEMBL121104
• SCHEMBL10746913

• Inchi： 1S/C11H10N4O2/c1-6-3-4-7-8(5-6)14(2)10(16)9-12-13-11(17)15(7)9/h3-5H,1-2H3,(H,13,17)
• InChI Key： OGTTVXKGYOWKQW-UHFFFAOYSA-N
• SMILES： O=C1C2=NNC(N2C2C=CC(C)=CC=2N1C)=O

Computed Properties

• Exact Mass: 230.08037557g/mol
• Monoisotopic Mass: 230.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65Ų